Cas no 5435-48-3 (Octanoic acid,2-[(phenylmethoxy)imino]-)

• Product Name: Octanoic acid,2-[(phenylmethoxy)imino]-
• CAS No: 5435-48-3
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 384610
• PubChem ID: 9561126
• Update Time: 2025-04-19

Octanoic acid,2-[(phenylmethoxy)imino]- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,2-[(phenylmethoxy)imino]-
• (2E)-2-phenylmethoxyiminooctanoic acid
• 2-phenylmethoxyiminooctanoic acid
• 2-[(benzyloxy)imino]octanoic acid
• AC1L5G9K
• AG-F-88310
• AG-J-66308
• CTK5A0610
• CTK6D7305
• NSC 21443
• NSC-21443
• 5435-48-3
• NSC21443

• Inchi： 1S/C15H21NO3/c1-2-3-4-8-11-14(15(17)18)16-19-12-13-9-6-5-7-10-13/h5-7,9-10H,2-4,8,11-12H2,1H3,(H,17,18)/b16-14+
• InChI Key： TVRKKLMIINVXNE-JQIJEIRASA-N
• SMILES： O(CC1C=CC=CC=1)/N=C(/C(=O)O)\CCCCCC

Computed Properties

• Exact Mass: 263.15223
• Monoisotopic Mass: 263.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 400°Cat760mmHg
• Flash Point: 195.7°C
• Refractive Index: 1.511
• PSA: 58.89
• LogP: 3.61420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids